![molecular formula C11H12N6O2 B2545226 6-(3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl)-2-methylpyridazin-3(2H)-one CAS No. 2176124-56-2](/img/structure/B2545226.png)
6-(3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl)-2-methylpyridazin-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-(3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl)-2-methylpyridazin-3(2H)-one is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have unique properties that make it useful in various fields of research, including biochemistry, pharmacology, and medicine.
Scientific Research Applications
Hypnotic Agents: The compound has been investigated as an intermediate in the synthesis of suvorexant, a novel hypnotic drug used to treat insomnia . Its ability to modulate sleep-wake cycles makes it valuable in this context.
Antimicrobial Activity: Molecular modeling studies suggest that derivatives of this compound could exhibit antimicrobial properties . Further research is needed to explore its potential as an antibiotic or antifungal agent.
Bioactive Molecules
Researchers have synthesized derivatives of this compound to explore their biological activity. Here’s an example:
- Anti-Escherichia coli Activity : One derivative showed better anti-Escherichia coli activity than existing drugs like norfloxacin and chloromycin . This highlights its potential as an antibacterial agent.
Mechanism of Action
Target of Action
Triazole compounds, which this compound is a part of, are known to bind with a variety of enzymes and receptors in the biological system .
Mode of Action
It is known that the nitrogen atoms of the triazole moiety actively contribute to binding to the active site of enzymes .
Biochemical Pathways
Triazole compounds are known to show versatile biological activities due to their ability to bind in the biological system with a variety of enzymes and receptors .
properties
IUPAC Name |
2-methyl-6-[3-(triazol-2-yl)azetidine-1-carbonyl]pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N6O2/c1-15-10(18)3-2-9(14-15)11(19)16-6-8(7-16)17-12-4-5-13-17/h2-5,8H,6-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APRFRUJTXYIPOP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C=CC(=N1)C(=O)N2CC(C2)N3N=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl)-2-methylpyridazin-3(2H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.